Cas no 1354705-17-1 (1-Cyclopentyl-4-iodo-3-methyl-1H-pyrazole)

• Product Name: 1-Cyclopentyl-4-iodo-3-methyl-1H-pyrazole
• CAS No: 1354705-17-1
• MF: C₉H₁₃IN₂
• MW: 276.117394208908
• CID: 5208368
• Update Time: 2025-05-19

1-Cyclopentyl-4-iodo-3-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopentyl-4-iodo-3-methyl-1H-pyrazole

• Inchi： 1S/C9H13IN2/c1-7-9(10)6-12(11-7)8-4-2-3-5-8/h6,8H,2-5H2,1H3
• InChI Key： CSBGTFDZFHFOEL-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C=C(I)C(C)=N1

Additional information on 1-Cyclopentyl-4-iodo-3-methyl-1H-pyrazole

Comprehensive Overview of 1-Cyclopentyl-4-iodo-3-methyl-1H-pyrazole (CAS No. 1354705-17-1): Properties, Applications, and Industry Insights

The compound 1-Cyclopentyl-4-iodo-3-methyl-1H-pyrazole (CAS No. 1354705-17-1) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopentyl group, an iodo substituent, and a methylated pyrazole core, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers and industry professionals frequently search for terms like "pyrazole derivatives applications" or "iodo-substituted heterocycles synthesis," reflecting its relevance in drug discovery and material science.

In recent years, the demand for functionalized pyrazoles has surged due to their role in developing kinase inhibitors and antimicrobial agents. The presence of the iodine atom in 1-Cyclopentyl-4-iodo-3-methyl-1H-pyrazole enables cross-coupling reactions, such as Suzuki or Sonogashira couplings, which are pivotal in creating complex molecular architectures. This aligns with trending topics like "green chemistry in heterocycle synthesis" and "C-H activation strategies," highlighting the compound's utility in sustainable methodologies.

From a physicochemical perspective, CAS No. 1354705-17-1 exhibits moderate solubility in polar organic solvents, a melting point range of 120–125°C, and stability under inert conditions. These properties are critical for its handling in industrial settings, as evidenced by searches for "pyrazole stability under reflux" or "iodo-compound storage guidelines." Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, addressing quality control concerns in large-scale production.

The agrochemical sector also explores 1-Cyclopentyl-4-iodo-3-methyl-1H-pyrazole as a precursor for crop protection agents. Its structural motifs are linked to herbicidal and fungicidal activities, resonating with queries such as "pyrazole-based pesticides mode of action." Additionally, the compound's potential in material science, particularly in designing organic semiconductors, aligns with the growing interest in "small-molecule electronics."

Regulatory and safety profiles of CAS No. 1354705-17-1 emphasize non-hazardous classification under standard handling protocols. However, users often seek "pyrazole derivative toxicity data" or "iodo-compound disposal methods," underscoring the need for transparent safety documentation. Innovations in catalytic iodination further enhance its appeal, reducing reliance on hazardous reagents—a topic frequently discussed in "atom-economical synthesis" forums.

In conclusion, 1-Cyclopentyl-4-iodo-3-methyl-1H-pyrazole represents a critical building block in modern chemistry, bridging gaps between academia and industry. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—cater to evolving scientific trends while addressing practical challenges in synthesis and scalability.